Cas no 1379322-26-5 (3-methyl-4-pentoxybenzenethiol)

• Product Name: 3-methyl-4-pentoxybenzenethiol
• CAS No: 1379322-26-5
• MF: C₁₂H₁₈OS
• MW: 210.335722446442
• MDL: MFCD18426894
• CID: 5189373
• Update Time: 2026-03-05

3-methyl-4-pentoxybenzenethiol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-pentoxybenzenethiol

• MDL： MFCD18426894
• Inchi： 1S/C12H18OS/c1-3-4-5-8-13-12-7-6-11(14)9-10(12)2/h6-7,9,14H,3-5,8H2,1-2H3
• InChI Key： BZZXICGRCWPTTK-UHFFFAOYSA-N
• SMILES： S([H])C1C([H])=C([H])C(=C(C([H])([H])[H])C=1[H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 3-methyl-4-pentoxybenzenethiol

3-Methyl-4-Pentoxybenzenethiol: A Comprehensive Overview

3-Methyl-4-pentoxybenzenethiol, also known by its CAS number CAS No. 1379322-26-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzenethiol group with a pentoxy substituent and a methyl group. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The molecular structure of 3-methyl-4-pentoxybenzenethiol consists of a benzene ring with a thiol (-SH) group at position 1, a methyl (-CH₃) group at position 3, and a pentoxy (-O-(CH₂)₄CH₃) group at position 4. This arrangement not only influences the compound's physical properties but also plays a crucial role in its chemical reactivity. Recent studies have highlighted the importance of such functionalized aromatic compounds in the development of advanced materials, particularly in the areas of electronics and catalysis.

One of the most notable aspects of 3-methyl-4-pentoxybenzenethiol is its potential as a building block for constructing self-assembled monolayers (SAMs). SAMs are thin films formed by the spontaneous organization of molecules on surfaces, and they have found applications in sensors, drug delivery systems, and corrosion protection. The thiol group in this compound facilitates strong binding to metal surfaces, such as gold or silver, making it an ideal candidate for SAM formation. Moreover, the pentoxy group introduces hydrophobicity and flexibility, which can be tuned to achieve desired surface properties.

In terms of chemical synthesis, 3-methyl-4-pentoxybenzenethiol can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. For instance, the use of palladium catalysts in cross-coupling reactions has been reported to significantly enhance the synthesis of this compound.

The electronic properties of 3-methyl-4-pentoxybenzenethiol are another area of active research. The conjugated system formed by the benzene ring and the thiol group contributes to its electronic conductivity, making it a potential candidate for organic electronics. Studies have shown that incorporating this compound into polymer blends can improve their electrical properties, paving the way for its use in flexible electronics and photovoltaic devices.

Beyond its electronic applications, 3-methyl-4-pentoxybenzenethiol has also been explored for its role in catalysis. The thiol group acts as a coordinating ligand, enabling the formation of metal complexes with enhanced catalytic activity. For example, gold nanoparticles stabilized by this compound have demonstrated superior performance in hydrogenation reactions compared to traditional catalysts.

In conclusion, 3-methyl-4-pentoxybenzenethiol, with its unique structure and versatile functional groups, continues to be a focal point in chemical research. Its applications span across multiple disciplines, from materials science to catalysis, and ongoing studies promise even more innovative uses in the future. As researchers delve deeper into its properties and potential, this compound is poised to make significant contributions to both academic and industrial advancements.